Cas no 20745-95-3 (cobalt(2+) methanediylbis(triphenylphosphonium) bromide chloride (1:1:2:2))

cobalt(2+) methanediylbis(triphenylphosphonium) bromide chloride (1:1:2:2) structure
20745-95-3 structure
Product Name:cobalt(2+) methanediylbis(triphenylphosphonium) bromide chloride (1:1:2:2)
CAS No:20745-95-3
MF:C37H32Br2Cl2CoP2
MW:828.244709014893
CID:1395748
PubChem ID:209917
Update Time:2025-04-20

cobalt(2+) methanediylbis(triphenylphosphonium) bromide chloride (1:1:2:2) Chemical and Physical Properties

Names and Identifiers

    • cobalt(2+) methanediylbis(triphenylphosphonium) bromide chloride (1:1:2:2)
    • cobalt(2+),triphenyl(triphenylphosphaniumylmethyl)phosphanium,dibromide,dichloride
    • 20745-95-3
    • DTXSID10942962
    • Cobalt(2+) methylenebis(triphenylphosphanium) bromide chloride (1/1/2/2)
    • Phosphonium, methylenebis(triphenyl-, dibromodichlorocobaltate(2-)
    • Inchi: 1S/C37H32P2.2BrH.2ClH.Co/c1-7-19-32(20-8-1)38(33-21-9-2-10-22-33,34-23-11-3-12-24-34)31-39(35-25-13-4-14-26-35,36-27-15-5-16-28-36)37-29-17-6-18-30-37;;;;;/h1-30H,31H2;4*1H;/q+2;;;;;+2/p-4
    • InChI Key: MQDUECBJLQINQJ-UHFFFAOYSA-J
    • SMILES: [Br-].[Br-].[Co+2].[Cl-].[Cl-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 792.6552
  • Monoisotopic Mass: 824.90550g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 8
  • Complexity: 544
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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